Cas no 2580099-91-6 (rac-tert-butyl 2-(3R,4S)-4-hydroxypyrrolidin-3-ylacetate)

• Product Name: rac-tert-butyl 2-(3R,4S)-4-hydroxypyrrolidin-3-ylacetate
• CAS No: 2580099-91-6
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 5657125
• PubChem ID: 165888428
• Update Time: 2025-06-30

rac-tert-butyl 2-(3R,4S)-4-hydroxypyrrolidin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• 2580099-91-6
• EN300-27726262
• rac-tert-butyl 2-[(3R,4S)-4-hydroxypyrrolidin-3-yl]acetate
• rac-tert-butyl 2-(3R,4S)-4-hydroxypyrrolidin-3-ylacetate

• Inchi： 1S/C10H19NO3/c1-10(2,3)14-9(13)4-7-5-11-6-8(7)12/h7-8,11-12H,4-6H2,1-3H3/t7-,8-/m1/s1
• InChI Key： CUJCBOODEGMOCD-HTQZYQBOSA-N
• SMILES： O[C@@H]1CNC[C@H]1CC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58.6Ų

Additional information on rac-tert-butyl 2-(3R,4S)-4-hydroxypyrrolidin-3-ylacetate

Rac-Tert-Butyl 2-(3R,4S)-4-Hydroxypyrrolidin-3-Ylacetate: A Comprehensive Overview

Rac-Tert-Butyl 2-(3R,4S)-4-Hydroxypyrrolidin-3-Ylacetate (CAS No. 2580099-91-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in research and development. The tert-butyl group attached to the molecule serves as a protecting group, while the pyrrolidine ring contributes to the compound's stability and reactivity.

Recent studies have highlighted the importance of stereoselectivity in drug design, and rac-tert-butyl 2-(3R,4S)-4-hydroxypyrrolidin-3-ylacetate has been utilized as a chiral building block in the synthesis of bioactive molecules. The hydroxypyrrolidine moiety is particularly interesting due to its ability to participate in hydrogen bonding, which is crucial for molecular recognition in biological systems.

The synthesis of this compound involves a multi-step process that includes the formation of the pyrrolidine ring and subsequent functionalization. Researchers have employed various methodologies, including organocatalytic asymmetric synthesis, to achieve high enantiomeric excess (ee) in the product. The use of tert-butyl acetate as a precursor has been shown to facilitate the formation of the desired stereochemistry.

In terms of applications, rac-tert-butyl 2-(3R,4S)-4-hydroxypyrrolidin-3-ylacetate has been explored in medicinal chemistry for its potential as a lead compound in drug discovery. Its ability to modulate enzyme activity and interact with biological targets makes it a promising candidate for further investigation. Recent findings suggest that this compound may exhibit activity against certain enzymes involved in neurological disorders.

Moreover, the tert-butyl group plays a critical role in stabilizing the molecule during reactions. This protection strategy is widely used in organic synthesis to prevent unwanted side reactions and ensure selective transformations. The removal of the tert-butyl group under specific conditions can yield free hydroxypyrrolidine derivatives, which are valuable intermediates in various synthetic pathways.

The stereochemistry of this compound is defined by the configuration at the 3R and 4S positions of the pyrrolidine ring. This specific arrangement is essential for its biological activity and interactions with target molecules. Researchers have employed techniques such as X-ray crystallography and NMR spectroscopy to confirm the stereochemical integrity of the compound.

Recent advancements in computational chemistry have enabled researchers to model the interactions of rac-tert-butyl 2-(3R,4S)-4-hydroxypyrrolidin-3-ylacetate with biological targets at an atomic level. These studies provide insights into the molecular mechanisms underlying its activity and guide further optimization efforts.

In conclusion, rac-tert-butyl 2-(3R,4S)-4-hydroxypyrrolidin-3-ylacetate (CAS No. 2580099-91-6) is a versatile compound with significant potential in chemical research and drug development. Its unique structure, stereochemistry, and functional groups make it an invaluable tool for scientists working on complex synthetic challenges and bioactive molecule discovery.